molecular formula C15H18O7 B1209264 Hyenanchin CAS No. 3484-46-6

Hyenanchin

Cat. No. B1209264
CAS RN: 3484-46-6
M. Wt: 310.3 g/mol
InChI Key: DWCJGLPGZULWPZ-GEETXFABSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Mellitoxin is a gamma-lactone.

Scientific Research Applications

Taphonomic Studies in Archaeology

Environmental Impact and Conservation

Studies on hyenas, including those involving hyenanchin, have been used as indicators for broader environmental and ecosystem health. For instance, the Mara Hyena Project, started in 1988 by Kay Holekamp, aimed at using hyenas as indicators of ecosystem health. This approach is a significant step in applied ecological research and conservation efforts (Marshall, 2013).

Habitat Suitability and Wildlife Management

The assessment of habitat suitability for wildlife species like the striped hyena using tools like Remote Sensing and Geographic Information System is another area where hyenanchin is relevant. Research by Alam et al. (2014) in Gir National Park, India, is an example. They used satellite imagery and topographic maps to analyze habitat suitability for striped hyenas, which is pivotal for conservation and wildlife management strategies (Alam et al., 2014).

Behavior and Anthropogenic Impact Studies

Research on how human activity affects large carnivores, including studies involving hyenanchin, has provided insights into the behavioral changes in species like the spotted hyena. Boydston et al. (2003) explored how increased human activity in wildlife reserves in Kenya altered the behavior of spotted hyenas. This kind of research is crucial for understanding human-wildlife interactions and for the development of effective conservation strategies (Boydston et al., 2003).

Veterinary and Animal Health Research

The study of diseases and health conditions in wild animals, including those related to hyenanchin, is an essential aspect of veterinary research. For example, research on lentiviruses in African hyenids, including their epidemiology and immune responses, provides valuable information for both conservation biology and veterinary medicine (Vandewoude & Apetrei, 2006).

properties

CAS RN

3484-46-6

Product Name

Hyenanchin

Molecular Formula

C15H18O7

Molecular Weight

310.3 g/mol

IUPAC Name

(1S,2R,3S,5R,6R,7R,8S,9S)-2,8,12-trihydroxy-7-methyl-12-prop-1-en-2-ylspiro[4,10-dioxatetracyclo[7.2.1.02,7.03,5]dodecane-6,2'-oxirane]-11-one

InChI

InChI=1S/C15H18O7/c1-5(2)14(18)6-11(17)22-8(14)7(16)12(3)13(4-20-13)9-10(21-9)15(6,12)19/h6-10,16,18-19H,1,4H2,2-3H3/t6-,7+,8-,9+,10-,12-,13+,14?,15-/m0/s1

InChI Key

DWCJGLPGZULWPZ-GEETXFABSA-N

Isomeric SMILES

CC(=C)C1([C@@H]2[C@H]([C@]3([C@@]4(CO4)[C@H]5[C@@H]([C@]3([C@H]1C(=O)O2)O)O5)C)O)O

SMILES

CC(=C)C1(C2C(C3(C4(CO4)C5C(C3(C1C(=O)O2)O)O5)C)O)O

Canonical SMILES

CC(=C)C1(C2C(C3(C4(CO4)C5C(C3(C1C(=O)O2)O)O5)C)O)O

synonyms

hyenanchin
mellitoxin

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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